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Compound of Interest

Compound Name: 3,3,4,4-Tetramethylhexane

Cat. No.: B1606250 Get Quote

An In-depth Technical Guide to 3,3,4,4-Tetramethylhexane

CAS Number: 5171-84-6

Introduction
3,3,4,4-Tetramethylhexane is a highly branched, saturated aliphatic hydrocarbon.[1] Its

symmetrical structure contributes to its high chemical stability.[1] This colorless, transparent

liquid possesses a slight petroleum ether odor.[1] Due to its unique structure and stability, it

finds applications in specialized areas of the chemical and petroleum industries. This document

provides a comprehensive overview of its properties, synthesis, applications, and safety

considerations for researchers, scientists, and drug development professionals.

Physicochemical and Spectroscopic Data
The physical and chemical properties of 3,3,4,4-Tetramethylhexane are summarized below.

This data is essential for its application in experimental and industrial settings.

Table 1: Physicochemical Properties
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Property Value Source

Molecular Formula C₁₀H₂₂ ECHEMI[1]

Molecular Weight 142.28 g/mol PubChem

CAS Number 5171-84-6 ECHEMI[1]

Density 0.770 g/cm³ at 20°C ECHEMI[1]

Boiling Point 170°C ECHEMI[1]

Melting Point -46°C ECHEMI[1]

Flash Point 165°F ECHEMI[1]

Refractive Index (n20/D) 1.4359 ECHEMI[1]

Vapor Pressure 2.15 mmHg at 25°C ChemIndex

EINECS Number 203-842-9 ECHEMI[1]

Table 2: Spectroscopic and Chromatographic Data
Data Type Value/Reference Source

Mass Spectrum (EI) Available NIST

IR Spectrum Available NIST

Kovats Retention Index Standard non-polar: 971, 984 PubChem

Enthalpy of Formation (ΔHf) -63.5 kcal/mol Mopac[2]

Synthesis and Experimental Protocols
The synthesis of highly branched alkanes like 3,3,4,4-tetramethylhexane can be challenging.

A common and effective method for creating such symmetrical alkanes is the Wurtz coupling

reaction. This reaction involves the reductive coupling of two alkyl halides in the presence of

sodium metal.
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Representative Experimental Protocol: Synthesis via
Wurtz Coupling
This protocol describes a representative method for the synthesis of 3,3,4,4-
tetramethylhexane starting from 2-chloro-2-methylbutane (tert-amyl chloride).

Objective: To synthesize 3,3,4,4-tetramethylhexane by the reductive coupling of 2-chloro-2-

methylbutane using sodium metal.

Materials:

2-chloro-2-methylbutane (tert-amyl chloride)

Sodium metal, finely cut or as a dispersion

Anhydrous diethyl ether (as solvent)

Distilled water

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate or sodium sulfate (for drying)

Standard laboratory glassware for reflux and extraction

Heating mantle and magnetic stirrer

Procedure:

Reaction Setup: Assemble a dry, three-necked round-bottom flask equipped with a reflux

condenser, a dropping funnel, and a nitrogen inlet. Ensure all glassware is thoroughly dried

to prevent side reactions with the sodium metal.

Initiation: Place finely cut sodium metal pieces in the flask along with anhydrous diethyl ether

under a nitrogen atmosphere.

Addition of Alkyl Halide: Dissolve 2-chloro-2-methylbutane in anhydrous diethyl ether and

place it in the dropping funnel. Add the solution dropwise to the stirred suspension of sodium
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in ether at a rate that maintains a gentle reflux.

Reaction: After the addition is complete, continue to stir the mixture and reflux gently using a

heating mantle for several hours to ensure the reaction goes to completion.

Quenching: Cool the reaction mixture to room temperature. Cautiously add ethanol to

quench any unreacted sodium, followed by the slow addition of distilled water to dissolve the

sodium chloride byproduct.

Work-up: Transfer the mixture to a separatory funnel. Separate the ethereal layer containing

the product from the aqueous layer.

Extraction and Washing: Wash the organic layer sequentially with distilled water and then

with brine.

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate. Filter to remove the drying agent and remove the diethyl ether solvent using

a rotary evaporator.

Purification: The crude product can be purified by fractional distillation to obtain pure 3,3,4,4-
tetramethylhexane.

Mandatory Visualizations
Diagram 1: Synthesis Pathway via Wurtz Coupling
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Synthesis of 3,3,4,4-Tetramethylhexane via Wurtz Coupling

Reaction Conditions

2 x 2-Chloro-2-methylbutane
(tert-Amyl Chloride)

3,3,4,4-Tetramethylhexane

Wurtz Reaction

+ 2 NaCl
(Sodium Chloride)

+ 2 Na
(Sodium Metal) Dry Ether

Click to download full resolution via product page

Caption: Wurtz coupling of 2-chloro-2-methylbutane to form 3,3,4,4-tetramethylhexane.

Applications
Due to its high stability and defined structure, 3,3,4,4-tetramethylhexane is utilized in several

specialized applications:

Reference Standard: It serves as a reference standard in petroleum analysis and for

determining octane ratings.[1]

Inert Solvent: The chemical industry employs it as an inert solvent for specific chemical

reactions where a non-reactive medium is crucial.[1]

Fuel Additive: It is incorporated into some high-performance fuel formulations.[1]

Safety and Handling
Comprehensive safety data for 3,3,4,4-tetramethylhexane is not readily available in the form

of a complete Safety Data Sheet (SDS). However, some hazard information has been compiled
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from available sources. Users must handle this chemical with care and in accordance with

standard laboratory safety practices for flammable and potentially toxic organic compounds.

Table 3: Hazard and Safety Information
Identifier Value Source

UN Number 3390 ECHEMI[1]

Hazard Class 6.1 / PG 1 ECHEMI[1]

Risk Phrases (R-phrases) R22, R24, R34 ECHEMI[1]

Safety Phrases (S-phrases) S26, S36/37/39, S45 ChemBK[3]

Transport Hazard Symbol T (Toxic) ECHEMI[1]

Handling Precautions:

Work in a well-ventilated area, preferably a fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat.

Keep away from heat, sparks, and open flames.

Ground all equipment when transferring to prevent static discharge.

Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water

and seek medical advice.[3]

In case of an accident or if you feel unwell, seek immediate medical attention.[3]

This document is intended for informational purposes for a professional audience and should

not replace a formal risk assessment. Always consult available safety literature and institutional

safety protocols before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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